Cas no 27719-98-8 ((2S)-1-amino-2,3-dihydro-1H-Indole-2-methanol)

• Product Name: (2S)-1-amino-2,3-dihydro-1H-Indole-2-methanol
• CAS No: 27719-98-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1110220
• PubChem ID: 57376568
• Update Time: 2025-04-20

(2S)-1-amino-2,3-dihydro-1H-Indole-2-methanol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-2,3-dihydro-1H-Indole-2-methanol
• 27719-98-8
• (S)-1-AMINO-2-HYDROXYMETHYLINDOLINE
• [(2S)-1-AMINO-2,3-DIHYDROINDOL-2-YL]METHANOL
• (S)-(1-Aminoindolin-2-yl)methanol

• Inchi： 1S/C9H12N2O/c10-11-8(6-12)5-7-3-1-2-4-9(7)11/h1-4,8,12H,5-6,10H2/t8-/m0/s1
• InChI Key： DXNZRTRKHMJNBM-QMMMGPOBSA-N
• SMILES： OC[C@@H]1CC2C=CC=CC=2N1N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.5Ų